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Introduction
The Enzyme-Linked Immunosorbent Assay (ELISA) is a powerful and widely used plate-based

technique for detecting and quantifying a variety of analytes, including proteins, peptides,

antibodies, and hormones.[1][2] Among the different ELISA formats, the competitive ELISA

(also known as an inhibition ELISA) is particularly well-suited for the detection of small

molecules, or haptens, such as the hypothetical analyte AMOZ.[3][4] This is because small

molecules cannot be bound by two antibodies simultaneously, a requirement for the common

sandwich ELISA format.[4]

This application note provides a detailed protocol for the quantitative detection of AMOZ using

a competitive ELISA. This assay is a valuable tool in various research and drug development

applications, including pharmacokinetics, pharmacodynamics, and therapeutic drug monitoring.

Principle of the Competitive ELISA
The core principle of the competitive ELISA is the competition between the analyte of interest in

the sample (unlabeled AMOZ) and a labeled AMOZ conjugate for a limited number of binding

sites on a specific anti-AMOZ antibody that is pre-coated onto a microplate. The amount of

labeled AMOZ conjugate that binds to the antibody is inversely proportional to the

concentration of AMOZ in the sample. Therefore, a higher concentration of AMOZ in the

sample will result in a weaker signal, and a lower concentration will produce a stronger signal.
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The concentration of AMOZ in unknown samples is determined by comparing the signal to a

standard curve generated with known concentrations of AMOZ.

Visualization of the Assay Principle
The following diagram illustrates the principle of the competitive ELISA for AMOZ detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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